Cas no 1985-84-8 (Hexanedioic acid,1,6-bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester)

• Product Name: Hexanedioic acid,1,6-bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester
• CAS No: 1985-84-8
• MF: C₂₂H₃₄O₆
• MW: 394.501767635345
• CID: 156412
• PubChem ID: 16138
• Update Time: 2025-04-19

Hexanedioic acid,1,6-bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester
• bis[(3,4-epoxy-6-methylcyclohexyl)methyl] adipate
• bis[(3-methyl-7-oxabicyclo[4.1.0]heptan-4-yl)methyl] hexanedioate
• ADIPIC ACID,BIS(3,4-EPOXY-6-METHYLCYCLOHEXYLMETHYL) ESTER
• Bis(3,4-epoxy-6-methylcyclohexylmethyl)adipate
• Di(3,4-epoxy-6-methylcyclohexylmethyl)adipate
• EINECS 217-857-3
• EP-289
• Hexanedioic acid,bis(4-methyl-7-oxabicyclo(4.1.0)hept-3-yl)methyl ester
• Mark-135B
• Adipic acid bis(3,4-epoxy-6-methylcyclohexan-1-ylmethyl) ester
• Adipic acid bis[(4-methyl-7-oxabicyclo[4.1.0]heptan-3-yl)methyl] ester
• Bis((3,4-epoxy-6-methylcyclohexyl)methyl) adipate
• Hexanedioic acid, bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester
• ADIPIC ACID, BIS(3,4-EPOXY-6-METHYLCYCLOHEXYLMETHYL) ESTER
• Hexanedioic acid, bis(4-methyl-7-oxabicyclo(4.1.0)hept-3-yl)methyl ester
• 1985-84-8
• bis[(4-methyl-7-oxabicyclo[4.1.0]heptan-3-yl)methyl] hexanedioate
• SCHEMBL76024
• Hexanedioic acid, 1,6-bis[(4-methyl-7-oxabicyclo[4.1.0]hept-3-yl)methyl] ester
• DTXSID60883710
• NS00045435
• Hexanedioic acid, 1,6-bis((4-methyl-7-oxabicyclo(4.1.0)hept-3-yl)methyl) ester
• bis[(3,4-epoxy-6-methylcyclohexyl)methyl]adipate
• Hexanedioic acid, bis((4-methyl-7-oxabicyclo(4.1.0)hept-3-yl)methyl) ester

• Inchi： 1S/C22H34O6/c1-13-7-17-19(27-17)9-15(13)11-25-21(23)5-3-4-6-22(24)26-12-16-10-20-18(28-20)8-14(16)2/h13-20H,3-12H2,1-2H3
• InChI Key： LMMDJMWIHPEQSJ-UHFFFAOYSA-N
• SMILES： O1C2CC(C)C(COC(CCCCC(=O)OCC3CC4C(CC3C)O4)=O)CC12

Computed Properties

• Exact Mass: 394.23600
• Monoisotopic Mass: 394.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.0936 (rough estimate)
• Boiling Point: 478.7°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 77.66000
• LogP: 3.26020